![molecular formula C26H23ClN2O4 B266308 4-[(4-chlorophenyl)carbonyl]-1-[4-(dimethylamino)phenyl]-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266308.png)
4-[(4-chlorophenyl)carbonyl]-1-[4-(dimethylamino)phenyl]-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
4-[(4-chlorophenyl)carbonyl]-1-[4-(dimethylamino)phenyl]-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is also known as rottlerin and is a natural product originally isolated from the plant Mallotus philippensis. Rottlerin has been extensively studied for its pharmacological properties and has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of rottlerin is complex and not fully understood. Rottlerin has been shown to inhibit several protein kinases, including PKCδ, PKCε, and PRAK. This inhibition leads to the disruption of several signaling pathways that are involved in cell proliferation, survival, and apoptosis. Rottlerin has also been shown to induce apoptosis in cancer cells by activating several pro-apoptotic proteins and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects:
Rottlerin has several biochemical and physiological effects that have been studied extensively. The compound has been shown to induce apoptosis in cancer cells, inhibit inflammation, and reduce oxidative stress. Rottlerin has also been shown to have antiviral and antibacterial properties. Additionally, rottlerin has been shown to have neuroprotective effects and has been investigated for its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
Rottlerin has several advantages and limitations for lab experiments. The compound has been shown to be effective in inhibiting several protein kinases, making it a useful tool for studying protein kinase signaling pathways. However, rottlerin has also been shown to have off-target effects, which can complicate the interpretation of experimental results. Additionally, rottlerin has poor solubility in water, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of rottlerin. One potential direction is the investigation of the compound's potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, rottlerin could be studied further for its potential use in cancer therapy. The compound's antiviral and antibacterial properties could also be investigated further for potential use in the development of new antibiotics and antiviral drugs. Finally, the off-target effects of rottlerin could be studied further to better understand the compound's mechanism of action and potential limitations in experimental settings.
Conclusion:
In conclusion, rottlerin is a complex chemical compound that has shown promising results in a variety of scientific applications. The compound's potential use in cancer therapy, treatment of neurological disorders, and development of new antibiotics and antiviral drugs make it a promising area of research. However, further studies are needed to fully understand the compound's mechanism of action and potential limitations in experimental settings.
Synthesis Methods
The synthesis of rottlerin is a complex process that involves several steps. The most common method for synthesizing rottlerin involves the reaction of 4-chlorobenzoyl chloride with 4-(dimethylamino)aniline in the presence of a base to form the intermediate product, which is then reacted with 4-methoxybenzaldehyde and acetic anhydride to form rottlerin. This method has been optimized to produce high yields of rottlerin with good purity.
Scientific Research Applications
Rottlerin has been extensively studied for its potential applications in various fields of science. The compound has been shown to have anticancer, anti-inflammatory, antiviral, and antibacterial properties. Rottlerin has also been studied for its potential use as a tool for studying protein kinases, as it has been shown to inhibit several protein kinases including PKCδ, PKCε, and PRAK. Additionally, rottlerin has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C26H23ClN2O4 |
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Molecular Weight |
462.9 g/mol |
IUPAC Name |
(4Z)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-[4-(dimethylamino)phenyl]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C26H23ClN2O4/c1-28(2)19-10-12-20(13-11-19)29-23(16-6-14-21(33-3)15-7-16)22(25(31)26(29)32)24(30)17-4-8-18(27)9-5-17/h4-15,23,30H,1-3H3/b24-22- |
InChI Key |
IWDRHCLCASNBQV-GYHWCHFESA-N |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)N2C(/C(=C(\C3=CC=C(C=C3)Cl)/O)/C(=O)C2=O)C4=CC=C(C=C4)OC |
SMILES |
CN(C)C1=CC=C(C=C1)N2C(C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C2=O)C4=CC=C(C=C4)OC |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)N2C(C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C2=O)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
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